6-fluoro-3-iodopyridin-2-amine
Overview
Description
6-Fluoro-3-iodopyridin-2-amine (6FIPA) is an organic compound of the pyridine family that has been used in a variety of scientific research applications. It is a colorless solid with a molecular weight of 284.99 g/mol, and it is soluble in water and alcohols. 6FIPA has a low boiling point, high melting point, and low vapor pressure. It is also relatively stable in air and has been used in a variety of synthetic reactions.
Scientific Research Applications
6-fluoro-3-iodopyridin-2-amine has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals and other organic compounds, the determination of the structure of proteins, and the study of enzyme-substrate interactions. It has also been used in the synthesis of organic compounds, such as glycosides, amino acids, and peptides. Additionally, 6-fluoro-3-iodopyridin-2-amine has been used in the study of the structure of proteins, which is important in the understanding of the structure and function of proteins.
Mechanism of Action
The mechanism of action of 6-fluoro-3-iodopyridin-2-amine is not yet fully understood. However, it is believed that 6-fluoro-3-iodopyridin-2-amine acts as a chelating agent, binding to metal ions in the presence of a base or acid. This binding is believed to be reversible, meaning that the metal ions can be released from the 6-fluoro-3-iodopyridin-2-amine complex when the pH is changed. Additionally, it is believed that 6-fluoro-3-iodopyridin-2-amine can act as an electron donor, providing electrons to electron-deficient compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-fluoro-3-iodopyridin-2-amine are not yet fully understood. However, it is believed that 6-fluoro-3-iodopyridin-2-amine can act as an inhibitor of enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other substances. Additionally, 6-fluoro-3-iodopyridin-2-amine has been shown to bind to certain proteins, such as the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels.
Advantages and Limitations for Lab Experiments
The advantages of using 6-fluoro-3-iodopyridin-2-amine in laboratory experiments include its low cost, its low toxicity, and its stability in air. Additionally, 6-fluoro-3-iodopyridin-2-amine is soluble in water and alcohols, making it easy to use in a variety of reactions. The main limitation of using 6-fluoro-3-iodopyridin-2-amine in laboratory experiments is its low solubility in some solvents, such as ether and chloroform.
Future Directions
The future directions for research on 6-fluoro-3-iodopyridin-2-amine include further studies of its mechanism of action, its biochemical and physiological effects, and its potential applications in pharmaceutical and other organic synthesis. Additionally, further research could be done on the synthesis of 6-fluoro-3-iodopyridin-2-amine, as well as its potential use in the study of enzyme-substrate interactions and the structure of proteins. Finally, further research could be done on the potential applications of 6-fluoro-3-iodopyridin-2-amine in the synthesis of pharmaceuticals and other organic compounds.
Synthesis Methods
6-fluoro-3-iodopyridin-2-amine can be synthesized by several methods, including a condensation reaction between 2-amino-3-fluoropyridine and 2-iodopyridine, a reaction between 2-amino-3-fluoropyridine and 2-iodopyridine in the presence of a base, and a reaction between 2-amino-3-fluoropyridine and 2-iodopyridine in the presence of a catalyst. The condensation reaction between 2-amino-3-fluoropyridine and 2-iodopyridine is the most common method for synthesizing 6-fluoro-3-iodopyridin-2-amine. This reaction involves the condensation of the two compounds in the presence of an acid, such as sulfuric acid or hydrochloric acid. The reaction produces the desired product, 6-fluoro-3-iodopyridin-2-amine, and a byproduct, water.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-fluoro-3-iodopyridin-2-amine involves the introduction of a fluorine atom and an iodine atom onto a pyridine ring, followed by the conversion of the resulting intermediate to an amine.", "Starting Materials": [ "2-chloropyridine", "potassium fluoride", "sodium iodide", "ammonia" ], "Reaction": [ "Step 1: 2-chloropyridine is treated with potassium fluoride in the presence of a polar aprotic solvent such as dimethylformamide (DMF) to introduce a fluorine atom onto the pyridine ring, yielding 2-fluoropyridine.", "Step 2: 2-fluoropyridine is then treated with sodium iodide in the presence of a reducing agent such as copper powder and a solvent such as acetone to introduce an iodine atom onto the pyridine ring, yielding 6-fluoro-3-iodopyridine.", "Step 3: 6-fluoro-3-iodopyridine is then treated with ammonia in the presence of a reducing agent such as lithium aluminum hydride (LiAlH4) to convert the pyridine ring to an amine, yielding 6-fluoro-3-iodopyridin-2-amine." ] } | |
CAS RN |
1807005-79-3 |
Molecular Formula |
C5H4FIN2 |
Molecular Weight |
238 |
Purity |
95 |
Origin of Product |
United States |
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